Cas no 1361504-59-7 (2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1361504-59-7
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4793761
• Update Time: 2025-10-20

2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-9-5-8(6-10(16)13(9)17)11-3-7(1-2-21)4-12(22-11)14(18,19)20/h3-6H,1H2
• InChI Key： OSLVNJQNOLLSAJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(CC#N)C=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361504-59-7)

2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its Chemical Abstracts Service (CAS) number 1361504-59-7, belongs to the class of pyridine derivatives, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of both trichlorophenyl and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable intermediate in the development of novel chemical entities.

The structural motif of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile consists of a pyridine ring substituted at the 2-position with a 3,4,5-Trichlorophenyl group and at the 6-position with a trifluoromethyl group. The 4-position is further functionalized with an acetonitrile moiety, which enhances its reactivity and solubility in various organic solvents. This combination of substituents makes the compound particularly interesting for medicinal chemists who are exploring new scaffolds for drug discovery.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets in complex ways. The trichlorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring, while the trifluoromethyl group enhances metabolic stability and lipophilicity. These features are crucial for designing compounds with improved pharmacokinetic profiles. The acetonitrile group at the 4-position not only contributes to solubility but also serves as a handle for further chemical modifications via nucleophilic substitution or condensation reactions.

One of the most compelling aspects of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile is its potential utility in the synthesis of biologically active compounds. For instance, researchers have leveraged similar pyridine derivatives to develop inhibitors of enzymes involved in inflammatory pathways. The electron-deficient nature of the trichlorophenyl group can facilitate hydrogen bonding interactions with polar residues in protein active sites, while the trifluoromethyl group can improve binding affinity through hydrophobic interactions. These properties have been exploited in the design of novel small-molecule drugs targeting diseases such as cancer and autoimmune disorders.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies on analogs of 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile have revealed that subtle modifications at the trichlorophenyl or trifluoromethyl positions can significantly alter binding affinity and selectivity. These insights have guided medicinal chemists in optimizing lead compounds for clinical development. Additionally, high-throughput screening (HTS) technologies have been employed to rapidly identify derivatives with enhanced potency against therapeutic targets.

The agrochemical sector has also benefited from the exploration of pyridine-based compounds like 2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile. Pyridine derivatives are known for their role as intermediates in synthesizing herbicides and pesticides due to their ability to disrupt essential biological processes in pests and weeds. The unique combination of substituents in this compound makes it a promising candidate for developing next-generation agrochemicals with improved efficacy and environmental safety.

In conclusion,2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361504-59-7) represents a versatile building block for pharmaceutical and agrochemical applications. Its distinctive structural features—particularly the presence of a 3,4,5-Trichlorophenyl group and a trifluoromethyl moiety—endow it with unique electronic and steric properties that are highly valuable for drug discovery and crop protection strategies. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,2-(3,4,5-Trichlorophenyl)-6-(trifluoromethyl)pyridine-4-acetonitrile is poised to play an increasingly important role in innovation within these fields.